molecular formula C11H11BrN2 B8544088 5-bromo-3-cyclobutyl-1H-indazole

5-bromo-3-cyclobutyl-1H-indazole

Cat. No.: B8544088
M. Wt: 251.12 g/mol
InChI Key: CADMYCUCIJDIHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-3-cyclobutyl-1H-indazole is a brominated indazole derivative featuring a cyclobutyl substituent at the 3-position of the indazole core. Indazoles are heterocyclic aromatic compounds with a six-membered benzene ring fused to a five-membered ring containing two adjacent nitrogen atoms. The bromine atom at position 5 enhances electrophilic substitution reactivity, while the cyclobutyl group introduces steric bulk and conformational rigidity. This compound is primarily utilized as a synthetic intermediate in pharmaceutical research, particularly in the development of kinase inhibitors and other bioactive molecules .

Properties

Molecular Formula

C11H11BrN2

Molecular Weight

251.12 g/mol

IUPAC Name

5-bromo-3-cyclobutyl-2H-indazole

InChI

InChI=1S/C11H11BrN2/c12-8-4-5-10-9(6-8)11(14-13-10)7-2-1-3-7/h4-7H,1-3H2,(H,13,14)

InChI Key

CADMYCUCIJDIHQ-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)C2=C3C=C(C=CC3=NN2)Br

Origin of Product

United States

Comparison with Similar Compounds

Structural and Molecular Comparison

The following table summarizes key structural and molecular features of 5-bromo-3-cyclobutyl-1H-indazole and its analogs:

Compound Name Substituent at C3 Molecular Formula Molecular Weight Key Physical Properties
5-Bromo-3-chloro-1H-indazole Chloro C₇H₄BrClN₂ 231.48 Boiling point: 368.5°C (predicted); Density: 1.878 g/cm³
5-Bromo-3-isopropyl-1H-indazole Isopropyl C₁₁H₁₃BrN₂ 253.14 Purity: 95%; Analyzed via HPLC, NMR, MS
5-Bromo-3-methyl-1H-indazole Methyl C₈H₇BrN₂ 211.06 CAS: 552331-16-5; Supplier: AOB Chem
5-Bromo-3-butyl-1H-indazole Butyl C₁₁H₁₃BrN₂ 253.14 GHS hazard classification: No data
5-Bromo-3-pyridin-2-yl-1H-indazole Pyridin-2-yl C₁₂H₈BrN₃ 274.12 Heteroaromatic substituent; Potential for π-π interactions
5-Bromo-3-cyclobutyl-1H-indazole Cyclobutyl C₁₁H₁₁BrN₂ 251.12 Predicted higher rigidity due to strained cyclobutyl ring

Physicochemical Properties

  • Halogen Effects : The chloro substituent in 5-bromo-3-chloro-1H-indazole is electron-withdrawing, reducing electron density at the indazole core compared to alkyl-substituted analogs. This impacts reactivity in cross-coupling reactions .
  • Substituent Size and Solubility : Bulky groups like isopropyl and cyclobutyl decrease aqueous solubility compared to methyl or chloro derivatives. Cyclobutyl’s strained ring may further reduce solubility due to hydrophobic effects .
  • Thermal Stability : Predicted boiling points (e.g., 368.5°C for the chloro derivative) suggest halogenated indazoles exhibit higher thermal stability than alkylated variants .

Spectroscopic Characterization

  • NMR Trends :
    • Chloro derivative : ¹H-NMR signals at δ 2.35–2.43 (m, CH₂), 3.46 (t, CH₂Cl), and aromatic protons between δ 7.38–7.95 .
    • Isopropyl derivative : Expected septet (~δ 2.7) for the isopropyl methine proton and upfield shifts for methyl groups .
    • Cyclobutyl derivative : Anticipated complex multiplet patterns for cyclobutyl protons due to ring puckering.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.